Cas no 2171496-48-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2171496-48-1
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6258402
• PubChem ID: 165558324
• Update Time: 2025-10-12

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid
• EN300-1473358
• 2171496-48-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C28H30N2O5/c1-3-4-13-25(26(31)30-15-14-19(27(32)33)18(2)16-30)29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： BKZBJYDNBPYFPN-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171496-48-1)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171496-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine carboxylic acid moiety, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies highlight its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into this molecule allows for efficient deprotection under mild basic conditions. Recent advancements have demonstrated that 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid can serve as a valuable intermediate for the synthesis of complex peptides with enhanced stability and bioavailability. Researchers have successfully employed this compound in the construction of peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a scaffold in drug discovery. The presence of the piperidine ring and the alkyne functionality provides opportunities for further chemical modifications, enabling the development of diverse libraries of small molecules. Recent studies have explored its use in click chemistry reactions, where the alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole derivatives with potential pharmacological activities. These derivatives have shown promising results in preliminary screening assays, particularly in the context of enzyme inhibition and receptor modulation.

Furthermore, the pharmacokinetic properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid and its derivatives have been a subject of recent investigation. Studies have focused on optimizing the compound's solubility, permeability, and metabolic stability to enhance its suitability as a drug candidate. Computational modeling and in vitro assays have provided insights into the structure-activity relationships (SAR) of this molecule, guiding the design of more potent and selective analogs.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171496-48-1) represents a promising compound with multifaceted applications in chemical biology and medicinal chemistry. Its versatility as a building block for peptide synthesis and drug discovery, combined with its potential for further structural optimization, positions it as a valuable tool for researchers in the field. Ongoing studies are expected to uncover additional therapeutic opportunities and expand its utility in the development of next-generation pharmaceuticals.